Cas no 941967-08-4 (2-benzenesulfonamido-N-2-(3-methoxyphenyl)ethyl-4-methyl-1,3-thiazole-5-carboxamide)

• Product Name: 2-benzenesulfonamido-N-2-(3-methoxyphenyl)ethyl-4-methyl-1,3-thiazole-5-carboxamide
• CAS No: 941967-08-4
• MF: C₂₀H₂₁N₃O₄S₂
• MW: 431.528442144394
• CID: 2193475
• Update Time: 2025-05-26

2-benzenesulfonamido-N-2-(3-methoxyphenyl)ethyl-4-methyl-1,3-thiazole-5-carboxamide Chemical and Physical Properties

Names and Identifiers

• 5-Thiazolecarboxamide, n-[2-(3-methoxyphenyl)ethyl]-4-methyl-2-[(phenylsulfonyl)amino]-
• N-(3-methoxyphenethyl)-4-methyl-2-(phenylsulfonamido)thiazole-5-carboxamide
• 2-(Benzenesulfonamido)-N-[2-(3-methoxyphenyl)ethyl]-4-methyl-1,3-thiazole-5-carboxamide
• 2-benzenesulfonamido-N-2-(3-methoxyphenyl)ethyl-4-methyl-1,3-thiazole-5-carboxamide

• Inchi： 1S/C20H21N3O4S2/c1-14-18(19(24)21-12-11-15-7-6-8-16(13-15)27-2)28-20(22-14)23-29(25,26)17-9-4-3-5-10-17/h3-10,13H,11-12H2,1-2H3,(H,21,24)(H,22,23)
• InChI Key： ONPGLRSMLJBAIG-UHFFFAOYSA-N
• SMILES： S(C1C=CC=CC=1)(NC1=NC(C)=C(C(NCCC2C=CC=C(C=2)OC)=O)S1)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 29
• Rotatable Bond Count: 8
• Complexity: 634
• Topological Polar Surface Area: 134

Additional information on 2-benzenesulfonamido-N-2-(3-methoxyphenyl)ethyl-4-methyl-1,3-thiazole-5-carboxamide

Introduction to 2-benzenesulfonamido-N-2-(3-methoxyphenyl)ethyl-4-methyl-1,3-thiazole-5-carboxamide (CAS No. 941967-08-4)

2-benzenesulfonamido-N-2-(3-methoxyphenyl)ethyl-4-methyl-1,3-thiazole-5-carboxamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural features and potential biological activities. This compound, identified by the CAS number 941967-08-4, represents a convergence of multiple chemical moieties that contribute to its intriguing properties. The presence of a benzenesulfonamido group, an N-substituted ethyl chain, and a thiazole core with a carboxamide functionality makes this molecule a promising candidate for further investigation in drug discovery and medicinal chemistry.

The structural composition of 2-benzenesulfonamido-N-2-(3-methoxyphenyl)ethyl-4-methyl-1,3-thiazole-5-carboxamide suggests multiple avenues for biological activity. The benzenesulfonamido group is known for its role in enhancing binding affinity and selectivity in drug molecules, while the thiazole core is a common scaffold in many bioactive compounds. Recent studies have highlighted the importance of thiazole derivatives in various therapeutic applications, including antimicrobial, anti-inflammatory, and anticancer agents. The addition of a 3-methoxyphenyl group and a methyl-substituted thiazole ring further diversifies its pharmacophoric features, potentially enhancing its interaction with biological targets.

In the realm of medicinal chemistry, the development of novel heterocyclic compounds remains a cornerstone for discovering new therapeutic entities. The compound 2-benzenesulfonamido-N-2-(3-methoxyphenyl)ethyl-4-methyl-1,3-thiazole-5-carboxamide exemplifies the intricate balance between structural complexity and biological function. The carboxamide moiety not only contributes to the molecule's solubility but also serves as a potential site for hydrogen bonding interactions with biological targets. These interactions are crucial for modulating the compound's pharmacokinetic properties and therapeutic efficacy.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes and affinity of such compounds with high precision. The use of these tools has been instrumental in rationalizing the design of drug candidates like 2-benzenesulfonamido-N-2-(3-methoxyphenyl)ethyl-4-methyl-1,3-thiazole-5-carboxamide. By leveraging these technologies, scientists can optimize the compound's structure to enhance its potency and selectivity against specific biological targets. This approach has led to the identification of several promising candidates that are currently undergoing further preclinical evaluation.

The synthesis of 2-benzenesulfonamido-N-2-(3-methoxyphenyl)ethyl-4-methyl-1,3-thiazole-5-carboxamide involves multiple steps that require careful optimization to ensure high yield and purity. The introduction of the benzenesulfonamido group necessitates precise control over reaction conditions to avoid side products that could compromise the compound's integrity. Similarly, the installation of the 3-methoxyphenyl ethyl chain and the methyl-substituted thiazole ring demands expertise in organic synthesis techniques. These challenges highlight the importance of skilled chemists in developing efficient synthetic routes for complex molecules.

The potential applications of 2-benzenesulfonamido-N-2-(3-methoxyphenyl)ethyl-4-methyl-1,3-thiazole-5-carboxamide span across various therapeutic areas. Its structural features suggest that it may exhibit activity against enzymes and receptors involved in inflammatory responses, making it a candidate for treating conditions such as arthritis or autoimmune disorders. Additionally, the thiazole core's known antimicrobial properties could make this compound useful in developing novel antibiotics or antifungal agents. Further research is needed to fully elucidate its biological profile and therapeutic potential.

In conclusion, 2-benzenesulfonamido-N-2-(3-methoxyphenyl)ethyl-4-methyl-1,3-thiazole-5-carboxamide (CAS No. 941967-08-4) is a structurally intriguing compound with significant potential in pharmaceutical research. Its unique combination of chemical moieties offers multiple opportunities for modulating biological pathways and developing new therapeutics. As our understanding of drug design principles continues to evolve, compounds like this one will play a crucial role in advancing our ability to treat complex diseases effectively.